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Compound of Interest

Compound Name: JNJ-40255293

Cat. No.: B1673068 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the stability and storage of JNJ-40255293. The following

sections offer troubleshooting guides, frequently asked questions (FAQs), and detailed

protocols to ensure the integrity of the compound throughout your experiments.

Stability and Storage Conditions
Proper handling and storage of JNJ-40255293 are critical to maintain its viability and ensure

reproducible experimental results. The compound is shipped as a solid powder at ambient

temperature and has shown stability for several weeks under these conditions, sufficient for

shipping and customs.[1] For longer-term storage, specific conditions should be met.
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Form
Storage
Temperature

Duration Notes

Solid Powder -20°C >2 years (long-term)
Store in a dry, dark

environment.[1][2]

0 - 4°C
Days to weeks (short-

term)

Store in a dry, dark

environment.[1][2]

Stock Solution (in

DMSO)
-80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.[2]

-20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[2]

0 - 4°C
Days to weeks (short-

term)

For immediate or

near-term use.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of JNJ-40255293 in Dimethyl

Sulfoxide (DMSO).

Materials:

JNJ-40255293 solid powder (Molecular Weight: 402.45 g/mol )

Anhydrous/high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Ultrasonic bath (optional)
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Procedure:

Weighing: Accurately weigh the desired amount of JNJ-40255293 powder. For example, to

prepare 1 mL of a 10 mM solution, weigh 4.02 mg of the compound.

Dissolution: Add the appropriate volume of DMSO to the vial containing the JNJ-40255293
powder.

Mixing: Vortex the solution thoroughly to facilitate dissolution. If necessary, use an

ultrasonic bath to ensure the compound is fully dissolved.[2]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C

for up to six months.[2]
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Problem Encountered

Dissolution Issue?

Precipitation After Thawing?

No

Action: Vortex / Sonicate

Yes

Inconsistent Results?

No

Action: Aliquot & Store Properly

Yes

Action: Verify Storage Conditions

Yes

Problem Resolved

No

Action: Use Fresh Anhydrous DMSO

Action: Verify Concentration

Action: Warm to RT & Vortex

Action: Use Fresh Aliquot

Action: Recalculate Concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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